Cas no 84083-03-4 (docosanoic acid, compound with 2-aminoethanol (1:1))

84083-03-4 structure
Product name:docosanoic acid, compound with 2-aminoethanol (1:1)
docosanoic acid, compound with 2-aminoethanol (1:1) Chemical and Physical Properties
Names and Identifiers
-
- docosanoic acid, compound with 2-aminoethanol (1:1)
- 2-aminoethanol,docosanoic acid
- SCHEMBL3338668
- EINECS 282-051-0
- NS00089886
- DTXSID90232959
- 84083-03-4
-
- Inchi: InChI=1S/C22H44O2.C2H7NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;3-1-2-4/h2-21H2,1H3,(H,23,24);4H,1-3H2
- InChI Key: QVUATPXGZQRMDK-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)O.C(CO)N
Computed Properties
- Exact Mass: 401.38689449g/mol
- Monoisotopic Mass: 401.38689449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 21
- Complexity: 260
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6Ų
docosanoic acid, compound with 2-aminoethanol (1:1) Related Literature
-
Mei Zhou RSC Adv., 2016,6, 113322-113326
-
George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
-
Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
-
Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
-
Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
84083-03-4 (docosanoic acid, compound with 2-aminoethanol (1:1)) Related Products
- 266999-89-7(3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enal)
- 1613726-22-9(3-(bromomethyl)oxolan-3-ol)
- 1551509-28-4(1-(2,6-difluoro-3-methylphenyl)piperazine)
- 1082916-60-6(2-(2-Isocyanatopropyl)thiophene)
- 886501-56-0(4-Chloro-3-(trifluoromethoxy)cinnamic acid)
- 1224709-17-4(2-(4-Amino-3-methoxyphenyl)propane-1,3-diol)
- 1523106-72-0(1-(Azetidin-3-yl)imidazole-4-carboxylic acid)
- 1804417-33-1(2,3-Dibromo-6-fluorobenzoyl chloride)
- 2138533-80-7(4,4-Dimethyl-3-[methyl(pentyl)amino]cyclohexan-1-ol)
- 2138188-46-0(Cyclopropanebutanamine, N-(1-methylpropyl)-)
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
